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Compound of Interest

Ethyl 3-hydroxy-4,4,4-
Compound Name:
trifluorobutyrate

cat. No.: B1207693

An In-Depth Technical Guide to Ethyl 3-hydroxy-4,4,4-trifluorobutyrate

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of chemical reagents is paramount. This guide provides core technical data on
Ethyl 3-hydroxy-4,4,4-trifluorobutyrate, a key building block in the synthesis of various
pharmaceutical and agrochemical compounds.

Physicochemical Properties

Ethyl 3-hydroxy-4,4,4-trifluorobutyrate is a colorless liquid.[1] Its fundamental properties are
summarized in the table below, providing a ready reference for experimental design and
synthesis planning.

Property Value Source
Molecular Formula CeHoF303 [112]1[3][4][5]
Molecular Weight 186.13 g/mol [1112]131[5]
CAS Registry Number 372-30-5 [11[2][4]1[5]

Ethyl 4,4,4-trifluoro-3-
hydroxybutanoate, 4,4,4-

Synonyms . L [1][5][6]
Trifluoro-3-hydroxybutyric acid

ethyl ester
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Experimental Protocols

Detailed experimental procedures are crucial for reproducibility and the successful application
of this reagent. While specific reaction conditions will vary based on the desired transformation,
a general protocol for a reaction involving Ethyl 3-hydroxy-4,4,4-trifluorobutyrate is outlined
below.

General Procedure for a Reduction Reaction:

e Preparation: In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or
argon), dissolve Ethyl 3-hydroxy-4,4,4-trifluorobutyrate in a suitable anhydrous solvent
(e.g., tetrahydrofuran, diethyl ether).

e Cooling: Cool the solution to the desired reaction temperature (e.g., 0 °C or -78 °C) using an
appropriate cooling bath.

o Reagent Addition: Slowly add the reducing agent (e.g., a solution of lithium aluminum
hydride or sodium borohydride in a suitable solvent) to the stirred solution of the ester. The
rate of addition should be controlled to maintain the desired reaction temperature.

e Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,
such as thin-layer chromatography (TLC) or gas chromatography (GC), until the starting
material is consumed.

¢ Quenching: Upon completion, carefully quench the reaction by the slow addition of a suitable
guenching agent (e.g., water, aqueous solutions of Rochelle's salt, or dilute acid), while
maintaining a low temperature.

o Workup: Allow the mixture to warm to room temperature. If necessary, dilute the mixture with
an organic solvent and filter to remove any inorganic salts. Separate the organic layer, and
extract the aqueous layer with an appropriate organic solvent.

 Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium
sulfate or magnesium sulfate), filter, and concentrate under reduced pressure. The crude
product can then be purified by a suitable method, such as column chromatography or
distillation.
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Logical Relationship Diagram

The following diagram illustrates the fundamental relationship between the compound's name,
its elemental composition (molecular formula), and its resulting molecular weight.

(Ethyl 3-hydroxy-4,4,4-trifluorobutyrat9

Molecular Formula
CeHoF303

Molecular Weight
186.13 g/mol

Click to download full resolution via product page

Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1207693#ethyl-3-hydroxy-4-4-4-trifluorobutyrate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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